
2-Amino-4,5-difluorobenzoic acid chemical
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-4,5-difluorobenzoic acid

Cat. No.: B1220705 Get Quote

An In-depth Technical Guide to 2-Amino-4,5-difluorobenzoic Acid

Introduction
2-Amino-4,5-difluorobenzoic acid, also known as 4,5-difluoroanthranilic acid, is a fluorinated

aromatic carboxylic acid. Its unique structure, featuring an amino group and two fluorine atoms

on the benzoic acid core, makes it a valuable building block in organic synthesis. The presence

of fluorine atoms can significantly alter the physicochemical properties of molecules, often

leading to enhanced metabolic stability, bioavailability, and binding affinity. Consequently, this

compound serves as a critical intermediate in the development of pharmaceuticals,

agrochemicals, and other fine chemicals. This guide provides a comprehensive overview of its

chemical structure, properties, synthesis, and applications for researchers, scientists, and drug

development professionals.

Chemical Structure and Identifiers
The molecular structure of 2-Amino-4,5-difluorobenzoic acid consists of a benzene ring

substituted with an amino group at position 2, a carboxylic acid group at position 1, and fluorine

atoms at positions 4 and 5.

IUPAC Name: 2-amino-4,5-difluorobenzoic acid[1]

SMILES: C1=C(C(=CC(=C1F)F)N)C(=O)O[1]
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InChI: InChI=1S/C7H5F2NO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,10H2,(H,11,12)[1]

InChIKey: DGOZIZVTANAGCA-UHFFFAOYSA-N[1]

Physicochemical Properties
The key quantitative properties of 2-Amino-4,5-difluorobenzoic acid are summarized in the

table below for easy reference.

Property Value Reference

CAS Number 83506-93-8 [1][2]

Molecular Formula C₇H₅F₂NO₂ [1][2]

Molecular Weight 173.12 g/mol [1][2]

Appearance Beige solid [3]

Melting Point 181-185 °C [4]

Exact Mass 173.02883473 Da [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and quality control of 2-Amino-
4,5-difluorobenzoic acid. The following spectroscopic data are available for this compound.

Spectroscopic Technique Availability/Source

ATR-IR Spectra
Bruker Tensor 27 FT-IR data available from Bio-

Rad Laboratories, Inc.[1]

¹³C NMR Spectra Data available from Sigma-Aldrich Co. LLC.[1]

FTIR Spectra Multiple FTIR spectra are available.[5]

¹H NMR Spectra Data available.

Mass Spectrometry Data available.
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Synthesis Protocol
2-Amino-4,5-difluorobenzoic acid can be synthesized via the reduction of 4,5-difluoro-2-

nitrobenzoic acid. Below is a detailed experimental protocol for this transformation.[3]

Reaction: Reduction of a nitro group to an amine.

Materials:

4,5-difluoro-2-nitrobenzoic acid (1 part, e.g., 447 mg, 2.2 mmol)

Methanol (approx. 22.5 parts, e.g., 10 mL)

20% Palladium on carbon (Pd/C), 50% wet (approx. 0.09 parts, e.g., 40 mg)

Hydrogen (H₂) gas

Diatomaceous earth (Celite)

Equipment:

Reaction flask

Magnetic stirrer

Hydrogen balloon or hydrogenation apparatus

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Suspend 4,5-difluoro-2-nitrobenzoic acid (447 mg, 2.2 mmol) in methanol (10 mL) in a

suitable reaction flask.

Carefully add 20% palladium on carbon (40 mg, 50% wet) to the suspension.

Seal the flask and purge with hydrogen gas.
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Stir the reaction mixture vigorously under a hydrogen atmosphere (e.g., using a balloon) at

room temperature.

Monitor the reaction progress (e.g., by TLC or LC-MS). The reaction is typically complete

within 2 hours.

Upon completion, carefully filter the reaction mixture through a pad of diatomaceous earth to

remove the palladium catalyst.

Wash the filter cake with a small amount of methanol to ensure all product is collected.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield 2-amino-
4,5-difluorobenzoic acid. The reported yield for this procedure is quantitative (380 mg,

100%).[3]
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Caption: Synthesis workflow for 2-Amino-4,5-difluorobenzoic acid.

Applications in Drug Development and Research
2-Amino-4,5-difluorobenzoic acid is a key intermediate in the synthesis of various biologically

active compounds.
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Pharmaceutical Intermediates: It is a crucial building block for synthesizing Active

Pharmaceutical Ingredients (APIs).[6] A notable application is its use as an intermediate in

the production of Icotinib, an epidermal growth factor receptor (EGFR) tyrosine kinase

inhibitor for treating non-small-cell lung cancer.[3] The fluorinated aromatic structure can

enhance metabolic stability and bioavailability in drug candidates.[4] It is also used in

developing selective serotonin reuptake inhibitors (SSRIs) and other agents targeting the

central nervous system.[4]

Organic Synthesis: The compound's structure, with its amino and carboxylic acid functional

groups, allows for various coupling reactions to construct more complex molecules.[4] It

serves as a fundamental building block in creating complex organic molecules, driving

innovation in chemical research.[6]

Agrochemicals: It is also employed in the preparation of advanced agrochemicals.[4]

The incorporation of fluorine-containing amino acids is an increasingly prominent strategy in

modern drug design to optimize the properties of peptide-based drugs and other therapeutic

agents.[7]

Safety and Handling
2-Amino-4,5-difluorobenzoic acid requires careful handling due to its potential health

hazards.

GHS Hazard Statements:

H315: Causes skin irritation.[1][8]

H319: Causes serious eye irritation.[1][8]

H335: May cause respiratory irritation.[1][8]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Storage:

Store in a dry, well-ventilated area.[8]

Recommended storage temperature is 2 - 8 °C.[8]

The compound is air-sensitive; keep the container tightly closed and preferably under an

inert gas.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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